Cas no 478258-56-9 (methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate)

Methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate is a thiophene-based carbamate derivative with potential applications in medicinal chemistry and organic synthesis. Its structure features a phenylcarbamoyl substituent and a methyl ester group, offering versatility for further functionalization. The compound’s thiophene core contributes to its stability and reactivity, making it a valuable intermediate in heterocyclic chemistry. The presence of both carbamoyl and ester functionalities enhances its utility in amide and ester coupling reactions. This product is particularly relevant for researchers developing pharmacologically active molecules or exploring structure-activity relationships in thiophene derivatives. Its well-defined synthetic pathway ensures reproducibility for laboratory-scale and industrial applications.

methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate structure

478258-56-9 structure

Product Name:methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate

CAS No:478258-56-9

MF:

MW:

MDL:MFCD02082340

CID:4653919

Update Time:2025-05-27

methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate
- MDL： MFCD02082340

methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB301030-500 mg	Methyl 3-[(anilinocarbonyl)amino]-4-methyl-2-thiophenecarboxylate; .	478258-56-9		500mg	€678.60	2023-04-26
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00891102-1g	Methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate	478258-56-9	90%	1g	￥4193.0	2024-04-18
abcr	AB301030-500mg	Methyl 3-[(anilinocarbonyl)amino]-4-methyl-2-thiophenecarboxylate; .	478258-56-9		500mg	€678.60	2025-03-19
A2B Chem LLC	AI84947-1mg	methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate	478258-56-9	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI84947-5mg	methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate	478258-56-9	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI84947-10mg	methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate	478258-56-9	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI84947-500mg	methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate	478258-56-9	>90%	500mg	$720.00	2024-04-19

methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate Related Literature

1. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
2. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate

Comprehensive Overview of Methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate (CAS No. 478258-56-9)

Methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate (CAS No. 478258-56-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its thiophene core and carbamate functional groups, is widely studied for its potential applications in drug development and agrochemical formulations. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate is driven by its versatility and compatibility with modern synthetic methodologies. Researchers are increasingly exploring its role in the design of small-molecule therapeutics, especially in the context of anti-inflammatory and antimicrobial agents. Recent studies have highlighted its potential as a scaffold for developing kinase inhibitors, a class of compounds that are pivotal in cancer research and autoimmune disease treatment.

From a structural perspective, the presence of both thiophene and phenylcarbamoyl moieties in this compound contributes to its unique electronic and steric properties. These attributes are critical for its interactions with biological targets, making it a subject of interest in computational chemistry and molecular docking studies. The compound’s ester functionality further enhances its reactivity, allowing for facile derivatization to yield a diverse array of analogs with tailored biological activities.

In the realm of agrochemicals, methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate has shown promise as a precursor for the development of novel pesticides and herbicides. Its ability to interfere with metabolic pathways in pests and weeds aligns with the industry’s shift toward sustainable and eco-friendly solutions. This aligns with the broader trend of green chemistry, where researchers prioritize compounds with minimal environmental impact.

The synthesis of CAS No. 478258-56-9 typically involves multi-step organic reactions, including amide coupling and esterification processes. Advances in catalysis and flow chemistry have streamlined its production, enabling higher yields and reduced waste. These innovations are particularly relevant in the context of industrial-scale manufacturing, where efficiency and cost-effectiveness are paramount.

Another area of exploration for methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate is its potential role in material science. The compound’s conjugated system and functional groups make it a candidate for developing organic semiconductors and photovoltaic materials. As the demand for renewable energy solutions grows, such applications could position this compound as a key player in next-generation solar cell technologies.

Safety and regulatory considerations are also critical when working with CAS No. 478258-56-9. While the compound is not classified as hazardous under current guidelines, proper handling and storage are essential to ensure workplace safety. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and REACH compliance standards to mitigate any potential risks.

In summary, methyl 4-methyl-3-[(phenylcarbamoyl)amino]thiophene-2-carboxylate (CAS No. 478258-56-9) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and advanced materials. Its continued study and development are likely to yield innovative solutions to some of the most pressing challenges in science and industry today.